Cas no 159086-03-0 (L-Phenylalanine,N-[5-(2-furanyl)-3-oxo-4-pentenyl]-, butyl ester, (E)- (9CI))

• Product name: L-Phenylalanine,N-[5-(2-furanyl)-3-oxo-4-pentenyl]-, butyl ester, (E)- (9CI)
• CAS No: 159086-03-0
• MF: C₂₂H₂₇NO₄
• MW: 369.45408654213
• CID: 197336
• PubChem ID: 6444236

L-Phenylalanine,N-[5-(2-furanyl)-3-oxo-4-pentenyl]-, butyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[5-(2-furanyl)-3-oxo-4-pentenyl]-, butyl ester, (E)- (9CI)
• butyl (2S)-2-[[(E)-5-(furan-2-yl)-3-oxopent-4-enyl]amino]-3-phenylpropanoate
• (E)-N-(5-(2-Furanyl)-3-oxo-4-pentenyl)-L-phenylalanine butyl ester
• butyl N-[(4E)-5-furan-2-yl-3-oxopent-4-en-1-yl]-L-phenylalaninate
• L-Phenylalanine, N-(5-(2-furanyl)-3-oxo-4-pentenyl)-, butyl ester, (E)-
• N-(3'-Oxo-5'-alpha-furylpent-4-en-1-yl)phenylalanine butyl ester
• 159086-03-0
• N-(3/'-oxo-5/'-alpha-furylpent-4-en-1-yl)phenylalanine butyl ester

• Inchi： InChI=1S/C22H27NO4/c1-2-3-15-27-22(25)21(17-18-8-5-4-6-9-18)23-14-13-19(24)11-12-20-10-7-16-26-20/h4-12,16,21,23H,2-3,13-15,17H2,1H3/b12-11+/t21-/m0/s1
• InChI Key： MDNDOHPJDIDCLS-VIOKTNGOSA-N
• SMILES： CCCCOC([C@H](CC1C=CC=CC=1)NCCC(/C=C/C1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 369.19400834g/mol
• Monoisotopic Mass: 369.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų
• XLogP3: 3.8